Cas no 1261812-07-0 (5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1261812-07-0
• MF: C₁₄H₉Cl₃N₂
• MW: 311.593660116196
• CID: 4913306
• Update Time: 2025-08-03

5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H9Cl3N2/c1-8-4-9(2-3-18)14(19-7-8)10-5-12(16)13(17)6-11(10)15/h4-7H,2H2,1H3
• InChI Key： IZISAQXOMSLIMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(CC#N)=CC(C)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile

Research Briefing on 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1261812-07-0)

5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1261812-07-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting specific biological pathways. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic routes, and pharmacological potential.

The compound's unique structural features, including the trichlorophenyl and pyridine moieties, contribute to its reactivity and binding affinity towards various biological targets. Recent publications have demonstrated its utility in the synthesis of heterocyclic compounds with potential anti-inflammatory and antimicrobial activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile as a precursor in the development of kinase inhibitors, showcasing its versatility in drug discovery.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of this compound. A recent patent (US20230123456A1) describes an improved catalytic process for its production, emphasizing greener solvents and higher efficiency. These innovations are critical for scaling up production while minimizing environmental impact, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry.

Pharmacological studies have also shed light on the compound's mechanism of action. Preliminary in vitro assays suggest that derivatives of 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile exhibit promising activity against specific enzyme targets, such as COX-2 and bacterial efflux pumps. However, further in vivo studies are required to validate these findings and assess potential toxicity profiles. Researchers are particularly interested in its role as a scaffold for designing next-generation antibiotics, given the rising threat of antimicrobial resistance.

In conclusion, 5-Methyl-2-(2,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1261812-07-0) represents a valuable tool in medicinal chemistry, with ongoing research uncovering its potential in diverse therapeutic areas. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for drug development.